Cas no 1523728-27-9 ((piperidin-2-yl)methyl N,N-dimethylcarbamate)

• Product Name: (piperidin-2-yl)methyl N,N-dimethylcarbamate
• CAS No: 1523728-27-9
• MF: C₉H₁₈N₂O₂
• MW: 186.251422405243
• MDL: MFCD21857560
• CID: 5219643
• PubChem ID: 79338009
• Update Time: 2025-05-19

(piperidin-2-yl)methyl N,N-dimethylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N,N-dimethyl-, 2-piperidinylmethyl ester
• Piperidin-2-ylmethyl dimethylcarbamate
• piperidin-2-ylmethyl N,N-dimethylcarbamate
• (piperidin-2-yl)methyl N,N-dimethylcarbamate

• MDL： MFCD21857560
• Inchi： 1S/C9H18N2O2/c1-11(2)9(12)13-7-8-5-3-4-6-10-8/h8,10H,3-7H2,1-2H3
• InChI Key： GFXDYFPFDQSAMZ-UHFFFAOYSA-N
• SMILES： C(OCC1CCCCN1)(=O)N(C)C

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 265.7±9.0 °C at 760 mmHg
• Flash Point: 114.5±18.7 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

(piperidin-2-yl)methyl N,N-dimethylcarbamate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on (piperidin-2-yl)methyl N,N-dimethylcarbamate

Introduction to (piperidin-2-yl)methyl N,N-dimethylcarbamate (CAS No. 1523728-27-9)

(piperidin-2-yl)methyl N,N-dimethylcarbamate, CAS No. 1523728-27-9) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention for its potential applications in drug discovery and development. This compound belongs to the class of carbamates, which are known for their versatility and utility in medicinal chemistry due to their ability to act as intermediates in the synthesis of various bioactive molecules.

The molecular structure of (piperidin-2-yl)methyl N,N-dimethylcarbamate features a piperidine ring substituted at the 2-position with a methyl group, which is further linked to a carbamate moiety. This particular arrangement imparts distinct chemical properties that make it a valuable scaffold for designing novel therapeutic agents. The piperidine ring is a common pharmacophore in many drugs, contributing to favorable pharmacokinetic and pharmacodynamic profiles, while the carbamate group offers opportunities for further functionalization and derivatization.

In recent years, there has been growing interest in exploring the pharmacological potential of derivatives of (piperidin-2-yl)methyl N,N-dimethylcarbamate. Research has indicated that modifications to this core structure can lead to compounds with enhanced binding affinity and selectivity for target enzymes and receptors. For instance, studies have demonstrated that derivatives of this compound exhibit promising activity against enzymes involved in inflammatory pathways, making them attractive candidates for the development of anti-inflammatory therapies.

One notable area of investigation has been the use of (piperidin-2-yl)methyl N,N-dimethylcarbamate as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cellular signaling pathways, and dysregulation of these pathways is implicated in various diseases, including cancer. By leveraging the structural features of this compound, researchers have developed novel inhibitors that target specific kinases with high precision. These inhibitors have shown encouraging results in preclinical studies, highlighting the therapeutic potential of (piperidin-2-yl)methyl N,N-dimethylcarbamate derivatives.

Furthermore, the compound has been explored for its potential applications in central nervous system (CNS) drug development. The piperidine ring is known to enhance blood-brain barrier penetration, which is a critical factor for CNS drugs. Preclinical studies have shown that certain derivatives of (piperidin-2-yl)methyl N,N-dimethylcarbamate exhibit promising activity against neurological disorders by modulating neurotransmitter systems. This suggests that further optimization of this scaffold could lead to the discovery of new treatments for conditions such as epilepsy and neurodegenerative diseases.

The synthetic chemistry of (piperidin-2-yl)methyl N,N-dimethylcarbamate is another area where significant progress has been made. Researchers have developed efficient synthetic routes that allow for the facile preparation of this compound and its derivatives. These methods often involve multi-step reactions starting from readily available precursors, making it feasible to conduct large-scale synthesis for both research and industrial purposes. The availability of scalable synthetic protocols is crucial for advancing drug discovery programs and translating promising leads into viable therapeutic agents.

In conclusion, (piperidin-2-yl)methyl N,N-dimethylcarbamate (CAS No. 1523728-27-9) represents a versatile and promising compound in pharmaceutical chemistry. Its unique structural features make it an attractive scaffold for designing novel bioactive molecules with potential applications across various therapeutic areas. Ongoing research continues to uncover new opportunities for utilizing this compound and its derivatives in drug development, underscoring its importance in modern medicinal chemistry.